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Compound of Interest

Compound Name: PCB118-13C12

Cat. No.: B15598500

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isotopic purity of PCB118-13C12, a

crucial internal standard for the accurate quantification of polychlorinated biphenyls (PCBs) in

various matrices. This document outlines the specifications for commercially available

standards, details the analytical methodology for verifying isotopic enrichment, and presents a

typical experimental workflow for its application in environmental analysis.

Data Presentation: Quantitative Specifications
The isotopic and chemical purity of PCB118-13C12 are critical parameters for its use as an

internal standard in isotope dilution mass spectrometry (IDMS). High isotopic enrichment

ensures minimal interference from the unlabeled analyte, while high chemical purity guarantees

the absence of other contaminants that could affect quantification. Commercially available

standards, such as those from Cambridge Isotope Laboratories (CIL), provide certified values

for these parameters.
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Parameter Specification Analytical Method Reference

Isotopic Enrichment 99% GC-MS [CIL]

Chemical Purity >98%
GC-MS, GC-ECD, ¹H-

NMR
[CIL]

Experimental Protocol: Determination of Isotopic
Purity by GC-MS
The following protocol outlines a general procedure for the determination of the isotopic purity

of PCB118-13C12 using Gas Chromatography-Mass Spectrometry (GC-MS). This method is

based on the principles of analyzing the mass-to-charge ratio (m/z) of the molecular ions of the

labeled and any residual unlabeled compound.

1. Sample Preparation:

Prepare a solution of the PCB118-13C12 standard in a suitable solvent (e.g., nonane or

isooctane) at a concentration appropriate for GC-MS analysis (e.g., 100 ng/mL).

2. GC-MS Instrumentation and Conditions:

Gas Chromatograph (GC):

Injector: Splitless mode.

Column: A non-polar or semi-polar capillary column suitable for PCB analysis (e.g., 5%

phenyl methyl silicone phase).

Oven Temperature Program: An optimized temperature program to ensure good

chromatographic separation of PCB congeners. A typical program might be:

Initial temperature: 150°C, hold for 2 minutes.

Ramp: 10°C/minute to 300°C.

Final hold: 10 minutes.
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Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI).

Acquisition Mode: Selected Ion Monitoring (SIM) is recommended for high sensitivity and

specificity. The following ions should be monitored:

m/z for unlabeled PCB-118 (C₁₂H₅Cl₅): Monitor the molecular ion cluster, with the most

abundant ion typically around m/z 326.

m/z for ¹³C₁₂-labeled PCB-118 (¹³C₁₂H₅Cl₅): Monitor the molecular ion cluster, with the

most abundant ion typically around m/z 338.

Dwell Time: Set an appropriate dwell time for each ion to ensure a sufficient number of

data points across the chromatographic peak.

3. Data Analysis and Isotopic Purity Calculation:

Acquire the chromatograms and mass spectra for the PCB118-13C12 standard.

Integrate the peak areas for the most abundant ion in the molecular ion cluster for both the

unlabeled (A_unlabeled) and the fully labeled (A_labeled) PCB-118.

Calculate the isotopic purity using the following formula:

Mandatory Visualization: Experimental Workflow
The following diagram illustrates a typical experimental workflow for the analysis of PCBs in an

environmental sample, such as sediment, using PCB118-13C12 as an internal standard for

isotope dilution mass spectrometry.
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Workflow for PCB analysis using an internal standard.
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To cite this document: BenchChem. [Isotopic Purity of PCB118-13C12: A Technical Guide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598500/docs#isotopic-purity-of-pcb118-13c12-a-
technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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